![molecular formula C21H19ClN2O2 B2550732 2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide CAS No. 898458-09-8](/img/structure/B2550732.png)
2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Research by El’chaninov and Aleksandrov (2017) highlights methods for synthesizing furan derivatives, like 2-(furan-2-yl)thiazolo[5,4-f]quinoline, through electrophilic substitution reactions. This provides insight into the synthesis techniques applicable to 2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide (El’chaninov & Aleksandrov, 2017).
Reactivity and Formation : Another study by El’chaninov and Aleksandrov (2017) on 2-(furan-2-yl)benzo[e][1,3]benzothiazole shows similar reactivity patterns, demonstrating the potential chemical behaviors of compounds containing furan-2-yl groups (El’chaninov & Aleksandrov, 2017).
Photochemical Applications : Protti, Fagnoni, and Albini (2012) describe a photochemical route to synthesize 2-substituted benzo[b]furans, indicating the utility of photochemical reactions in synthesizing compounds similar to this compound (Protti, Fagnoni, & Albini, 2012).
Crystal Structure and Analysis
- Crystallographic Analysis : Research by Galešić and Vlahov (1990) on 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, a structurally related compound, provides insights into crystallography and bonding angles that could be relevant for understanding the crystal structure of this compound (Galešić & Vlahov, 1990).
Biological and Pharmacological Activities
Antimicrobial and Antioxidant Activity : Devi et al. (2010) studied the antimicrobial and antioxidant activities of 3-Nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides, which could imply similar potential biological activities for this compound (Devi et al., 2010).
Enzyme Inhibition Properties : A study by Yun et al. (1995) on chlorophyllin, which inhibits cytochrome P450 activities, indicates that similar compounds like this compound might also have enzyme inhibition properties (Yun et al., 1995).
Properties
IUPAC Name |
2-chloro-N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O2/c22-17-8-3-2-7-16(17)21(25)23-14-19(20-10-5-13-26-20)24-12-11-15-6-1-4-9-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRZGYCKYRPRCCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=CC=C3Cl)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.